ethyl 2-(allylsulfanyl)-3-amino-4-oxo-3,5,6,8-tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(4H)-carboxylate

• Molecular Formula: C15H18N4O3S2
• Molecular Weight: 366.5 g/mol
• IUPAC Name: ethyl 4-amino-3-oxo-5-prop-2-enylsulfanyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-triene-11-carboxylate
• InChI: InChI=1S/C15H18N4O3S2/c1-3-7-23-14-17-12-11(13(20)19(14)16)9-5-6-18(8-10(9)24-12)15(21)22-4-2/h3H,1,4-8,16H2,2H3
• InChI Key: UQVLBFGKBAXGCH-UHFFFAOYSA-N
• SMILES: CCOC(=O)N1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)SCC=C)N

Description

Ethyl 2-(allylsulfanyl)-3-amino-4-oxo-3,5,6,8-tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(4H)-carboxylate is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. This compound is known for its unique chemical structure and has been synthesized using various methods.

Scientific Research Applications

Ethyl 2-(allylsulfanyl)-3-amino-4-oxo-3,5,6,8-tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(4H)-carboxylate has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has been found to exhibit various biological activities, including antitumor, anti-inflammatory, and antiviral activities. It has also been studied for its potential use as an anti-cancer agent.

Mechanism of Action

The mechanism of action of ethyl 2-(allylsulfanyl)-3-amino-4-oxo-3,5,6,8-tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(4H)-carboxylate is not fully understood. However, it has been suggested that this compound may exert its biological activities through the inhibition of various enzymes and signaling pathways.
Biochemical and Physiological Effects:
Ethyl 2-(allylsulfanyl)-3-amino-4-oxo-3,5,6,8-tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(4H)-carboxylate has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the replication of viruses. This compound has also been found to exhibit low toxicity in vitro.

Advantages and Limitations for Lab Experiments

One of the major advantages of ethyl 2-(allylsulfanyl)-3-amino-4-oxo-3,5,6,8-tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(4H)-carboxylate is its potential as an anti-cancer agent. This compound has been found to exhibit potent anti-tumor activity in vitro and in vivo. However, one of the major limitations of this compound is its low solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of ethyl 2-(allylsulfanyl)-3-amino-4-oxo-3,5,6,8-tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(4H)-carboxylate. One of the potential future directions is the development of more efficient synthesis methods for this compound. Another potential direction is the investigation of the mechanism of action of this compound and the identification of its molecular targets. Additionally, further studies are needed to evaluate the potential of this compound as an anti-cancer agent in vivo and to investigate its potential use in combination with other anti-cancer agents.

Synthesis Methods

The synthesis of ethyl 2-(allylsulfanyl)-3-amino-4-oxo-3,5,6,8-tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(4H)-carboxylate has been reported in various research studies. One of the most commonly used methods for synthesis involves the reaction of 2-amino-4,6-dichloropyrimidine with thioacetic acid followed by the reaction with allyl bromide. The resulting compound is then reacted with ethyl oxalyl chloride to obtain the final product.